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Compound of Interest

Compound Name: Valine sodium salt

CAS No.: 34241-42-4

Cat. No.: B13816589

Get Quote

Abstract
L-Valine is an essential branched-chain amino acid (BCAA) critical for protein synthesis,

metabolic signaling (mTOR pathway), and tissue repair. While L-Valine (free acid) has

moderate water solubility (~88 g/L), high-concentration stock solutions required for bioreactor

feeding or metabolic assays often necessitate the use of the Sodium Salt form to enhance

solubility and match the pH of alkaline media concentrates. This guide provides a validated

protocol for preparing a sterile L-Valine Sodium Salt stock solution via in-situ neutralization,

ensuring precise molarity and endotoxin control.

Material Properties & Stoichiometry
Understanding the chemical transformation is vital for accurate concentration calculations.
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Property L-Valine (Free Acid) L-Valine Sodium Salt

CAS Number 72-18-4 34241-42-4 (General)

Formula

Molecular Weight 117.15 g/mol 139.13 g/mol

Solubility (

)

~88.5 g/L (

)
>500 g/L (Est.)[1][2][3]

pKa Values
-COOH: 2.32

-NH3+: 9.62

N/A (Salt dissociates)

Appearance White crystalline powder Prepared in solution

The Neutralization Reaction
To create the sodium salt, L-Valine is reacted with Sodium Hydroxide in a 1:1 molar ratio:

Pre-Protocol Considerations
Safety & PPE

L-Valine: Non-hazardous, but inhalation of dust should be avoided.

NaOH (Sodium Hydroxide): Corrosive. Causes severe skin burns and eye damage. Wear

nitrile gloves, safety goggles, and a lab coat.

Endotoxin Control: For cell culture applications, use depyrogenated glassware and

endotoxin-free water (WFI).

Equipment
Analytical Balance (Precision

0.1 mg)

Magnetic Stir Plate and Teflon-coated Stir Bar
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pH Meter (Calibrated at pH 4.0, 7.0, and 10.0)

Biosafety Cabinet (for sterile filtration)

0.22

m PES (Polyethersulfone) Vacuum Filter Unit

Protocol: In-Situ Preparation (1.0 M Stock Solution)
Target Concentration: 1.0 M L-Valine Sodium Salt Final Volume: 100 mL Estimated pH: ~10.0

- 11.0 (Alkaline)

Step 1: Calculations
To make 100 mL of 1.0 M solution, we calculate the mass of L-Valine (Free Acid) required and

the moles of NaOH needed to convert it.

Mass of L-Valine:

Moles of NaOH: Equimolar to Valine = 0.1 mol

Using 10 M NaOH Stock:

Using Solid NaOH (MW 40.0):

Recommendation: Use a concentrated NaOH solution (e.g., 5 M or 10 M) for easier

handling and faster dissolution.

Step 2: Dissolution Workflow
Preparation: Place a clean 150 mL beaker on the magnetic stir plate. Add approx. 60 mL of

Endotoxin-Free Water (Milli-Q or WFI). Do not add the full volume yet.

Alkalization: Add the calculated amount of NaOH (e.g., 10 mL of 10 M NaOH or 4.0 g solid

NaOH) to the water. Stir until dissolved.

Note: The solution will generate heat (exothermic) if solid NaOH is used. Allow to cool to

room temperature.
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Addition of Valine: Slowly add 11.715 g of L-Valine powder to the stirring NaOH solution.

Mechanism:[4][5] L-Valine is moderately soluble in water but dissolves rapidly in the

presence of base as it converts to the anionic valinate form.

Mixing: Stir at medium speed (300-500 RPM) for 15–30 minutes. The solution should

become completely clear and colorless.

pH Check: Measure the pH. It will likely be basic (> pH 10).

Critical Decision: If this stock is for a specific buffer (e.g., pH 7.4), you must adjust the pH

now using HCl. However, for a "Sodium Salt" stock intended to be diluted later, the high

pH is acceptable and ensures stability.

Final Volume Adjustment: Transfer the solution to a 100 mL volumetric flask or graduated

cylinder. Rinse the beaker with a small amount of water and add to the flask. Top up to

exactly 100 mL with Endotoxin-Free Water. Mix by inversion.

Step 3: Sterilization & Storage
Filtration: In a Biosafety Cabinet, filter the solution through a 0.22

m PES filter.

Why PES? PES membranes have low protein/amino acid binding and fast flow rates.

Aliquot: Dispense into sterile cryovials (e.g., 10 mL or 50 mL aliquots). Avoid large volumes

to prevent repeated freeze-thaw cycles.

Storage:

Short Term (Weeks): 4°C (Refrigerated).

Long Term (Months/Years): -20°C.

Stability: Amino acid solutions are prone to bacterial contamination. Always check for

turbidity before use.
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Quality Control & Troubleshooting
QC Parameters

Test Acceptance Criteria Method

Appearance
Clear, colorless, no

particulates
Visual Inspection

Concentration
1.0 M

5%

HPLC or Gravimetric

Verification

Endotoxin < 0.1 EU/mL (Cell Culture) LAL Assay

Sterility No growth after 14 days TSB/FTM Culture

Troubleshooting Guide
Issue Possible Cause Corrective Action

Precipitation
Saturation reached or pH too

low.

Ensure pH is alkaline (>9.0) for

the salt form.[1][5][6][7] Warm

gently to 37°C.

Yellow Coloration
Oxidation or iron

contamination.

Use high-purity (>99%) L-

Valine and dedicated

glassware. Discard if yellow.

Filter Clogging Undissolved particulates.

Stir longer (up to 1 hour). Do

not force filtration; replace

filter.

Visualization: Preparation Workflow

Start: Calculate Mass
(11.72g Valine + 0.1 mol NaOH)

Add 60mL Water
+ NaOH

Add L-Valine
Stir 30 mins

Exothermic
Reaction Check Clarity & pH

(Target: Clear, Basic)If Precipitate
Persists

Adjust Volume
to 100 mL

If Clear Sterile Filter
(0.22 µm PES)

Aliquot & Store
(-20°C)

Click to download full resolution via product page
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Figure 1: Step-by-step workflow for the in-situ preparation of sterile L-Valine Sodium Salt
stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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